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Compound of Interest

Compound Name: Tetrahydrofuran(Stabilized)

Cat. No.: B579089

For Researchers, Scientists, and Drug Development Professionals

Tetrahydrofuran (THF) is a versatile and widely used solvent in research, pharmaceutical
development, and industrial applications. However, its propensity to form explosive peroxides
upon storage necessitates a thorough understanding of its stability and handling requirements.
This technical guide provides an in-depth analysis of the shelf life of THF stabilized with
butylated hydroxytoluene (BHT), including degradation pathways, storage recommendations,
and testing protocols to ensure its safe and effective use.

Understanding THF Degradation and the Role of
BHT

Tetrahydrofuran reacts with atmospheric oxygen in a free-radical chain reaction, known as
autoxidation, to form hazardous peroxides.[1][2] This process is catalyzed by light, heat, and
the presence of contaminants.[1] The primary peroxide species formed is 2-
hydroperoxytetrahydrofuran, which can further react to form polymeric peroxides and other
degradation products.[3][4] These peroxides are highly unstable and can decompose
explosively when subjected to heat, friction, or mechanical shock.[1][5]

To mitigate this risk, THF is commonly supplied with a stabilizer, most often butylated
hydroxytoluene (BHT).[6] BHT is a phenolic antioxidant that functions as a free radical
scavenger.[1] It donates a hydrogen atom to the peroxy radicals formed during the initial stages
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of autoxidation, thereby terminating the chain reaction and preventing the proliferation of
peroxides.[7]

Shelf Life and Storage Recommendations

The shelf life of THF stabilized with BHT is dependent on storage conditions and whether the
container has been opened. Manufacturers provide general guidelines, but the actual usable
life can be extended with proper handling and regular testing.

Table 1: Typical Shelf Life of THF with BHT Stabilizer

. General
Condition Manufacturer A[8] Manufacturer B[6] L
Guideline[2]
Unopened Container 30 months At least 12 months 12 months
_ Use as soon as
Opened Container 6 months Test after 1 year

possible

Key Storage and Handling Practices:

 Inert Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to minimize
contact with oxygen.[6][8] Some sources indicate that the stabilizer is only effective in the
presence of some oxygen, so this should be considered based on the specific application
and manufacturer recommendations.[9]

» Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources.[10][11]
The storage temperature should not exceed 37°C.[11]

 Light: Protect from light by storing in opaque or amber-colored containers.[5][12]

o Container Integrity: Keep containers tightly sealed when not in use.[5][10] Containers should
be dated upon receipt and upon opening to track their age.[8][13]

BHT Concentration and Efficacy

The concentration of BHT in stabilized THF typically ranges from 100 to 400 ppm.[14] This
concentration is generally sufficient to prevent significant peroxide formation during the
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recommended shelf life under proper storage conditions.

Table 2: Typical BHT Concentrations in Stabilized THF

Manufacturer/Source BHT Concentration (ppm)
BASF[14] 250 - 400

Sigma-Aldrich 100 - 300 (typically 250)
Biosolve[15] 200 - 300 (0.02-0.03% wiw)

Over time, the BHT inhibitor can be consumed, leaving the THF susceptible to peroxide
formation.[1] The rate of BHT depletion is influenced by the storage conditions, particularly the
frequency of exposure to air.

Experimental Protocols for Peroxide Detection

Regular testing for the presence of peroxides is a critical safety measure, especially for older
containers or THF that has been stored for an extended period after opening. Several
qualitative and quantitative methods can be employed.

Qualitative Peroxide Tests

These methods provide a rapid indication of the presence of peroxides.
1. Potassium lodide (KI) Test:
 Principle: Peroxides oxidize iodide ions (I7) to iodine (I2), which results in a color change.
e Methodology:
o Prepare a fresh 10% aqueous solution of potassium iodide.[16]
o In a clean test tube, mix 1 mL of the THF sample with 1 mL of the 10% KI solution.[17]
o Add a few drops of dilute hydrochloric acid or glacial acetic acid.[2][17]

o Shake the mixture and let it stand for 1-5 minutes.[16][17]
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o The appearance of a yellow to brown color indicates the presence of peroxides.[16][17]
The intensity of the color is proportional to the peroxide concentration. For enhanced
sensitivity, a few drops of a starch solution can be added, which will produce a blue or
blue-black color in the presence of iodine.[16][17]

Quantitative Peroxide Test

1. lodometric Titration:

e Principle: The iodine liberated by the reaction of peroxides with potassium iodide is titrated
with a standardized sodium thiosulfate solution.

o Methodology:[16][18]
o Sample Preparation: In a 250 mL Erlenmeyer flask, add 50 mL of the THF sample.

o Reagent Addition: Add 6 mL of glacial acetic acid and 4 mL of chloroform, followed by 1 g
of potassium iodide.

o Reaction: Swirl the flask and allow it to stand in a dark place for 5 minutes.

o Titration: Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution
until the yellow iodine color disappears. A starch indicator can be added near the endpoint
to sharpen the color change from blue to colorless.

o Calculation: The peroxide concentration (as a percentage) can be calculated using the
following formula: % Peroxide = (N *V * 0.7) / G Where:

= N = Normality of the sodium thiosulfate solution
» V = Volume of the sodium thiosulfate solution used (in mL)
» G = Weight of the THF sample (in g)

Table 3: Peroxide Detection Methods and Action Levels
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Method Detection Limit Action Level Reference
) > 25 ppm: Do not use,
i ] 0-25 ppm (semi- ]
Peroxide Test Strips o dispose of [17][19]
guantitative) ] )
immediately
Any positive result
Potassium lodide warrants further
o ~10 ppm o [16][20]
(Qualitative) quantification or
immediate disposal.
> 100 ppm:
lodometric Titration Considered
~1 ppm [16][18]

(Quantitative)

hazardous, do not
distill.

Important Safety Note: If crystals are observed in or around the cap of a THF container, do not

attempt to open it.[8] These crystals may be shock-sensitive peroxides. The container should

be considered extremely dangerous and handled only by trained professionals for disposal.
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Caption: THF Autoxidation and BHT Inhibition Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Stability and Shelf Life of Tetrahydrofuran with BHT
Stabilizer: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579089#shelf-life-of-tetrahydrofuran-with-bht-
stabilizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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